2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 2-ethoxy-N-methyl-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C20H21N3O3/c1-4-25-17-8-6-5-7-16(17)20(24)23(3)13-18-21-19(22-26-18)15-11-9-14(2)10-12-15/h5-12H,4,13H2,1-3H3
• InChI Key: WVPUFXAEBRPMSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N(C)CC2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound is known for its unique chemical properties, which make it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its unique chemical properties, which make it an ideal candidate for various research studies. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for research on 2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One direction is to study its potential use in the treatment of cancer. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

The synthesis of 2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves several steps. The first step involves the reaction of 4-methylbenzohydrazide with ethyl chloroacetate to form 4-methyl-N-(2-oxoethyl)benzohydrazide. The second step involves the reaction of the product obtained in the first step with ethyl chloroformate to form 4-methyl-N-(2-oxoethyl)-N-(ethoxycarbonyl)benzohydrazide. The third step involves the reaction of the product obtained in the second step with 3-(4-methylphenyl)-1,2,4-oxadiazol-5-amine to form 2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide.

Scientific Research Applications

2-ethoxy-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has potential applications in drug development. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and cancer.